Cas no 433250-58-9 (4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid)

• Product Name: 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid
• CAS No: 433250-58-9
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• MDL: MFCD03031462
• CID: 4785486
• Update Time: 2025-06-07

4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloro-4-formylphenoxy)methyl]benzoic acid
• 4-((2-Chloro-4-formylphenoxy)methyl)benzoic acid
• Cambridge id 6875331
• Oprea1_302735
• SP685
• STK198772
• 4-(2-chloro-4-formylphenoxymethyl)benzoic acid
• 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid

• MDL： MFCD03031462
• Inchi： 1S/C15H11ClO4/c16-13-7-11(8-17)3-6-14(13)20-9-10-1-4-12(5-2-10)15(18)19/h1-8H,9H2,(H,18,19)
• InChI Key： ORMHXVWMFVNOFO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid

Comprehensive Overview of 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid (CAS No. 433250-58-9)

4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid (CAS No. 433250-58-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 433250-58-9, features a benzoic acid core substituted with a chlorinated and formylated phenoxy group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug development, particularly in the design of novel therapeutic agents.

The molecular structure of 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid includes a chloro substituent and an aldehyde functional group, which are critical for its reactivity. These features enable it to participate in a variety of chemical reactions, such as nucleophilic substitutions and condensation reactions, making it a versatile building block in organic synthesis. Its CAS No. 433250-58-9 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings.

In recent years, the demand for 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid has risen due to its potential role in the development of small-molecule drugs and bioconjugates. With the growing interest in targeted drug delivery and personalized medicine, this compound is being investigated for its ability to modify biomolecules and enhance drug efficacy. Its aldehyde group is particularly useful for conjugation with proteins or peptides, a technique widely used in biopharmaceutical research.

Another area of interest is the compound's potential in material science. The combination of its aromatic core and reactive functional groups makes it a candidate for designing advanced polymers or coatings. Researchers are also exploring its use in fluorescence labeling and sensor development, where its structural attributes could improve sensitivity and specificity. These applications align with current trends in green chemistry and sustainable materials, topics highly searched in academic and industrial circles.

From a synthetic perspective, 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid (CAS No. 433250-58-9) is often synthesized through multi-step organic reactions, including etherification and formylation. Its purity and stability are critical for reproducible results, which is why analytical techniques like HPLC and NMR spectroscopy are commonly employed for characterization. These methods ensure the compound meets the stringent requirements of pharmaceutical-grade intermediates.

Given its niche applications, 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid is not widely available in commercial quantities, but it can be sourced from specialized chemical suppliers. Researchers often inquire about its synthesis protocols, handling precautions, and storage conditions, which are frequently discussed in scientific forums. The compound's stability under various conditions is another hot topic, as it impacts its usability in long-term studies.

In conclusion, 4-[(2-Chloro-4-formylphenoxy)methyl]benzoic acid (CAS No. 433250-58-9) is a compound of significant scientific interest due to its multifunctional structure and broad applicability. Whether in drug discovery, material science, or bioconjugation, its unique properties make it a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.